molecular formula C20H16FN5OS B2884654 N-benzyl-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide CAS No. 893937-33-2

N-benzyl-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide

Cat. No. B2884654
CAS RN: 893937-33-2
M. Wt: 393.44
InChI Key: MQZVCUZSAHPTHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-benzyl-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide” is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[3,4-d]pyrimidine ring, a benzyl group, a fluorophenyl group, and a sulfanylacetamide group .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazolo[3,4-d]pyrimidine core, which is a fused pyrazole and pyrimidine ring. This core is substituted with a benzyl group, a fluorophenyl group, and a sulfanylacetamide group .


Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the electron-rich nitrogen atoms in the pyrazolo[3,4-d]pyrimidine core, the electron-withdrawing fluorine atom in the fluorophenyl group, and the polarizable sulfur atom in the sulfanylacetamide group .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple aromatic rings would likely make it relatively nonpolar and insoluble in water, while the presence of polar functional groups would likely make it soluble in polar organic solvents .

Scientific Research Applications

Synthesis and Biological Evaluation for Neurodegenerative Imaging

A study by Fookes et al. (2008) focused on synthesizing fluoroethoxy and fluoropropoxy substituted compounds with high affinity and selectivity for peripheral benzodiazepine receptors (PBRs). These compounds, including related pyrazolo[1,5-a]pyrimidines, were evaluated for their potential in imaging neurodegenerative disorders using positron emission tomography (PET) (Fookes et al., 2008).

Antitumor Activities

Alqasoumi et al. (2009) reported on the synthesis of novel acetamide, pyrrole, pyrrolo[2,3-d]pyrimidine, and other derivatives containing a biologically active pyrazole moiety. These compounds were evaluated for their antitumor activity, with some showing effectiveness greater than doxorubicin, a reference drug (Alqasoumi et al., 2009).

Development of Novel Inhibitors

Li et al. (2016) designed and synthesized a diverse set of 3-aminopyrazolo[3,4-d]pyrimidinones as inhibitors of phosphodiesterase 1 (PDE1), exploring their structure-activity relationships. The optimized compound, ITI-214, showed picomolar inhibitory potency and is under clinical development for treating cognitive deficits associated with various diseases (Li et al., 2016).

Antimicrobial and Antifungal Applications

Alsaedi et al. (2019) synthesized a novel series of pyrazolo[1,5-a]pyrimidine derivatives with phenylsulfonyl moiety and evaluated their antimicrobial activities. Some derivatives exceeded the activity of the reference drug, highlighting their potential as effective antimicrobial agents (Alsaedi et al., 2019).

Future Directions

Future research on this compound could involve further investigation of its synthesis, characterization of its physical and chemical properties, determination of its mechanism of action, and assessment of its potential therapeutic applications .

properties

IUPAC Name

N-benzyl-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16FN5OS/c21-15-6-8-16(9-7-15)26-19-17(11-25-26)20(24-13-23-19)28-12-18(27)22-10-14-4-2-1-3-5-14/h1-9,11,13H,10,12H2,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MQZVCUZSAHPTHB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16FN5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.